ZINC chromate
Cat. No. B084768
CAS RN:
14675-41-3
M. Wt: 181.4 g/mol
InChI Key: NDKWCCLKSWNDBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Zinc chromate is a chemical compound that is commonly used in the manufacturing industry as a corrosion-resistant coating. It is a yellowish-green powder that is highly toxic and carcinogenic. Zinc chromate is a widely researched compound due to its potential health hazards and its use in industrial applications.
Scientific Research Applications
Coating Technology
Zinc chromate is notably used in coating technologies. A novel coating process developed by the Commonwealth Scientific and Industrial Research Organisation (CSIRO) replaced chromates in protecting hot-dip galvanized products from developing "white rust" (Furman, 2010). This form of zinc oxide can tarnish galvanized coatings.
Anticorrosive Pigments in Paints
Zinc chromate has been a frequent choice as an anticorrosive pigment in primer formulations. Its inhibitive properties have been extensively studied, especially in comparison to green alternatives such as zinc phosphate. Research shows that while zinc chromate provides significant inhibition in neutral and basic solutions, phosphate-based pigments perform better in acidic conditions (Bethencourt et al., 2003).
Corrosion Inhibition Studies
Studies on corrosion inhibition by zinc chromate, especially for iron substrates, reveal its immediate action upon immersion but with diminishing effect over continuous exposure. Its performance is compared with zinc phosphate, highlighting differences in inhibitive efficiency and action rate (Bastos, Ferreira, & Simões, 2006).
Chromate Conversion Coatings
Research on chromate conversion coatings on zinc includes studies using electrochemical and electrohydrodynamic impedances, indicating kinetic reactions and physical models for the formation of the chromate layer on zinc (Magalhães et al., 2003).
Self-repairing Oxides
Zinc chromate's ability to form self-repairing oxides is a unique feature. The Cr (VI) based surface layer displays self-repairing capabilities due to the aqueous properties of its constituent ions. This property is crucial for short-term protection of zinc (Thomas et al., 2013).
Biomedical Applications
Zinc oxide nanoparticles, derived from zinc chromate, have shown promise in biomedical applications, including anticancer and antimicrobial activities. They are also explored as drug carriers due to their ability to reduce toxicity and off-target effects while amplifying synergistic effects (Mishra et al., 2017).
Radiotracer Studies
Studies using radiotracers have explored the reaction between zinc and chromate. These studies provide insights into the uptake of chromium by zinc and how various concentrations of chromate can impact corrosion inhibition or acceleration (Zahra & Din, 1965, 1966).
Corrosion Protection Research
Further research focuses on the corrosion protection of zinc chromate coatings, exploring their formation mechanisms and performance in various conditions (Gabrielli et al., 2003; Plagemann, Weise, & Zockoll, 2013).
Zinc Chromate in Tissue Engineering
Zinc oxide nanostructures derived from zinc chromate are being explored for tissue engineering applications. Their properties facilitate the growth, proliferation, and differentiation of several cell lines, making them promising in biomedical engineering (Laurenti & Cauda, 2017).
properties
IUPAC Name |
zinc;dioxido(dioxo)chromium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr.4O.Zn/q;;;2*-1;+2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKWCCLKSWNDBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Cr](=O)(=O)[O-].[Zn+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ZnCrO4, CrO4Zn |
Source
|
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7047485 |
Source
|
| Record name | Zinc chromate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7047485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999), Dry Powder; Liquid, Lemon-yellow solid; Insoluble in water; [ACGIH], YELLOW CRYSTALLINE POWDER. |
Source
|
| Record name | ZINC CHROMATE | |
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| Record name | Chromic acid (H2CrO4), zinc salt (1:1) | |
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| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Zinc chromate | |
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| Record name | ZINC CHROMATE | |
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Solubility |
Sparingly soluble in water, 3.08 g/100 g water, Soluble in acid, liquid ammonia; insoluble in acetone, Dissolves readily in acids, Solubility in water: none |
Source
|
| Record name | ZINC CHROMATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Density |
3.43 at 68 °F (USCG, 1999) - Denser than water; will sink, 3.40 g/cu cm, 3.4 g/cm³ |
Source
|
| Record name | ZINC CHROMATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | ZINC CHROMATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Product Name |
ZINC chromate | |
Color/Form |
Yellow prisms, Lemon yellow powder | |
CAS RN |
13530-65-9, 37300-23-5 |
Source
|
| Record name | ZINC CHROMATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/9194 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Chromic acid (H2CrO4), zinc salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
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| Record name | Zinc chromate | |
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| Record name | Zinc chromate | |
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| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ZINC CHROMATE | |
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| Record name | ZINC CHROMATE | |
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| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
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| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
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Melting Point |
316 °C |
Source
|
| Record name | ZINC CHROMATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6188 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | ZINC CHROMATE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0811 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
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